Cas no 1226435-56-8 (1-(4-fluorophenyl)-5-oxo-N-[3-(1H-pyrrol-1-yl)propyl]pyrrolidine-3-carboxamide)

• Product Name: 1-(4-fluorophenyl)-5-oxo-N-[3-(1H-pyrrol-1-yl)propyl]pyrrolidine-3-carboxamide
• CAS No: 1226435-56-8
• MF: C₁₈H₂₀FN₃O₂
• MW: 329.36870765686
• CID: 5823952
• PubChem ID: 49677752
• Update Time: 2025-05-25

1-(4-fluorophenyl)-5-oxo-N-[3-(1H-pyrrol-1-yl)propyl]pyrrolidine-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• 1-(4-fluorophenyl)-5-oxo-N-(3-pyrrol-1-ylpropyl)pyrrolidine-3-carboxamide
• 3-Pyrrolidinecarboxamide, 1-(4-fluorophenyl)-5-oxo-N-[3-(1H-pyrrol-1-yl)propyl]-
• 1-(4-fluorophenyl)-5-oxo-N-[3-(1H-pyrrol-1-yl)propyl]pyrrolidine-3-carboxamide
• VU0528214-1
• 1226435-56-8
• N-(3-(1H-pyrrol-1-yl)propyl)-1-(4-fluorophenyl)-5-oxopyrrolidine-3-carboxamide
• AKOS024527608
• F5937-0184

• Inchi： 1S/C18H20FN3O2/c19-15-4-6-16(7-5-15)22-13-14(12-17(22)23)18(24)20-8-3-11-21-9-1-2-10-21/h1-2,4-7,9-10,14H,3,8,11-13H2,(H,20,24)
• InChI Key： AXAMNHXDDHZVNS-UHFFFAOYSA-N
• SMILES： N1(C2=CC=C(F)C=C2)C(=O)CC(C(NCCCN2C=CC=C2)=O)C1

Computed Properties

• Exact Mass: 329.154
• Monoisotopic Mass: 329.154
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 24
• Rotatable Bond Count: 6
• Complexity: 446
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 54.3A^2
• XLogP3: 1.1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolidines Phenylpyrrolidines

Additional information on 1-(4-fluorophenyl)-5-oxo-N-[3-(1H-pyrrol-1-yl)propyl]pyrrolidine-3-carboxamide

Comprehensive Overview of 1-(4-fluorophenyl)-5-oxo-N-[3-(1H-pyrrol-1-yl)propyl]pyrrolidine-3-carboxamide (CAS No. 1226435-56-8)

The compound 1-(4-fluorophenyl)-5-oxo-N-[3-(1H-pyrrol-1-yl)propyl]pyrrolidine-3-carboxamide, identified by its CAS No. 1226435-56-8, is a specialized organic molecule that has garnered significant attention in pharmaceutical and biochemical research. Its unique structural features, including a fluorophenyl group and a pyrrolidine core, make it a promising candidate for various applications. Researchers are particularly interested in its potential as a bioactive scaffold due to its ability to interact with specific biological targets.

In recent years, the demand for fluorinated compounds like 1-(4-fluorophenyl)-5-oxo-N-[3-(1H-pyrrol-1-yl)propyl]pyrrolidine-3-carboxamide has surged, driven by their enhanced stability and bioavailability. This compound's carboxamide moiety further adds to its versatility, enabling it to participate in hydrogen bonding and other molecular interactions. Such properties are critical in drug design, where structure-activity relationships (SAR) play a pivotal role in optimizing therapeutic efficacy.

The synthesis of CAS No. 1226435-56-8 involves multi-step organic reactions, often starting with the functionalization of the pyrrolidine ring. Advanced techniques like NMR spectroscopy and mass spectrometry are employed to confirm its purity and structural integrity. Given the growing interest in small-molecule therapeutics, this compound is frequently discussed in forums focusing on medicinal chemistry and drug discovery.

One of the most searched questions related to this compound is: "What are the potential applications of 1-(4-fluorophenyl)-5-oxo-N-[3-(1H-pyrrol-1-yl)propyl]pyrrolidine-3-carboxamide?" Current studies suggest its relevance in targeting enzyme inhibitors and receptor modulators, particularly in neurological and metabolic disorders. Its fluorophenyl group is known to enhance lipophilicity, a desirable trait for blood-brain barrier penetration.

Another trending topic is the green chemistry approach to synthesizing such compounds. Researchers are exploring eco-friendly catalysts and solvents to produce 1-(4-fluorophenyl)-5-oxo-N-[3-(1H-pyrrol-1-yl)propyl]pyrrolidine-3-carboxamide with minimal environmental impact. This aligns with the broader industry shift toward sustainable pharmaceutical manufacturing.

From a commercial perspective, CAS No. 1226435-56-8 is often listed in catalogs of high-value building blocks for drug development. Its pyrrol-1-yl substituent adds a layer of complexity that can be leveraged to create derivatives with tailored properties. This adaptability makes it a favorite among chemists working on fragment-based drug design.

In conclusion, 1-(4-fluorophenyl)-5-oxo-N-[3-(1H-pyrrol-1-yl)propyl]pyrrolidine-3-carboxamide represents a fascinating intersection of organic chemistry and pharmacology. Its structural uniqueness and potential applications continue to inspire innovative research, making it a compound worth watching in the coming years.